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For Researchers, Scientists, and Drug Development Professionals

The indole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous
natural products and synthetic drugs. The introduction of substituents, such as a chloro group
and an ethyl carboxylate, onto the indole ring system creates a diverse chemical space for the
development of novel therapeutic agents. This guide provides an in-depth look at the physical
and chemical properties of ethyl chloro-1H-indole carboxylates, with a focus on commercially
available and well-documented isomers.

While the specific isomer, ethyl 4-chloro-1H-indole-5-carboxylate, is not widely reported in
scientific literature or commercial catalogs, a comprehensive understanding of its closely
related and more accessible isomers is invaluable for researchers in this field. This guide will
focus on the physical properties, spectral data, and synthesis of ethyl 4-chloro-1H-indole-2-
carboxylate and ethyl 5-chloro-1H-indole-2-carboxylate, and will also touch upon the 3-
carboxylate isomer.
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The Isomeric Landscape of Ethyl Chloro-1H-Indole
Carboxylates

The substitution pattern on the indole ring significantly influences the molecule's physical and
chemical properties, as well as its biological activity. The following diagram illustrates the
structures of the key isomers discussed in this guide.
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CAS: 53590-46-8
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Caption: Chemical structures of key ethyl chloro-1H-indole carboxylate isomers.

Ethyl 4-chloro-1H-indole-2-carboxylate

This isomer is a valuable building block in organic synthesis. Its physical and spectral
properties are well-documented.

Physical and Chemical Properties
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Property Value Source
CAS Number 53590-46-8 [11[2]
Molecular Formula C11H10CINO2 [1][2]
Molecular Weight 223.66 g/mol [11[2]
Appearance Faint beige powder [1]
Melting Point 168-170 °C [1][2]
Boiling Point 375.0.1 22.0 °C at 760 mmHg (]
(Predicted)

Density 1.329 + 0.06 g/cm3 (Predicted) [1]
Storage Temperature 2-8°C [1]

Spectroscopic Data

Detailed spectroscopic data is crucial for the identification and characterization of this
compound. While a complete set of spectra is not publicly available, typical chemical shifts in
1H and 13C NMR can be predicted based on the structure and data from similar indole
derivatives.

Safety Information

As with any chemical reagent, proper handling and safety precautions are essential.

Precautionary

Hazard Statement Signal Word Pictogram
Statement
H302, H315, H319, P261, ]
Warning GHSO07 (Harmful)
H335 P305+P351+P338

Source: Amadis Chemical[3]

Synthesis Outline
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The synthesis of ethyl 4-chloro-1H-indole-2-carboxylate can be achieved through various
synthetic routes, often involving the Fischer indole synthesis or other cyclization strategies
starting from appropriately substituted anilines and keto-esters. A common precursor is 3-
chlorophenylhydrazine hydrochloride.[1]

Acid catalyst (e.g.,

3-Chlorophenylhydrazine Ethyl pyruvate

Cyclization Ethyl 4-chloro-1H-indole-2-carboxylate

Hydrazone formation

Click to download full resolution via product page
Caption: A generalized synthetic pathway to ethyl 4-chloro-1H-indole-2-carboxylate.

Ethyl 5-chloro-1H-indole-2-carboxylate

This isomer is widely used in medicinal chemistry and serves as a key intermediate in the
synthesis of various pharmaceuticals, including potential anti-cancer and anti-inflammatory

agents.[4]

Physical and Chemical Properties
Property Value Source
CAS Number 4792-67-0 [5]
Molecular Formula C11H10CINO2 [5]
Molecular Weight 223.66 g/mol [5]
Appearance White to yellow crystal powder
Melting Point 166-168 °C
Boiling Point 375 °C at 760 mmHg

Room temperature, sealed in
Storage Temperature N
dry conditions

Spectroscopic Data

Spectroscopic data for this isomer is available, providing a definitive means of identification.
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e 'H NMR (CDCls, 400 MHz): A proton NMR spectrum is available and shows characteristic
peaks for the aromatic, ethyl, and indole NH protons.[6]

» Crystal Structure: The crystal structure has been determined, providing precise bond lengths
and angles.[7]

Safety Information

Precautionary

Hazard Statement Signal Word Pictogram
Statement
P261, _

H315, H319, H335 Warning GHSO07 (Harmful)
P305+P351+P338

Source: MilliporeSigma

Synthesis Protocol

A common synthetic route involves the reaction of 4-chlorophenylhydrazine with a pyruvate
derivative followed by cyclization.

Example Protocol: Synthesis from Ethyl 2-[(4-chlorophenyl)hydrazinylidene]propionate

o Preparation of Polyphosphoric Acid (PPA) mixture: Mix 500 g of polyphosphoric acid with 250
g of phosphoric acid and heat to 70 °C with stirring.

o Addition of Starting Material: In batches, add 70 g of ethyl 2-[(4-
chlorophenyl)hydrazinylidene]propionate, maintaining the reaction temperature between 70-
90 °C.

o Reaction: After the addition is complete, continue the reaction for 1 hour, ensuring the
starting material is fully consumed. Maintain the temperature for an additional 40 minutes to
ensure complete cyclization.

e Work-up: The reaction mixture is then cooled and worked up using standard procedures to
isolate the product.

Source: ChemicalBook[8]
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Ethyl 4-chloro-1H-indole-3-carboxylate

Information on this isomer is less common than the 2-carboxylate counterparts. However, it is
commercially available, indicating its utility in specialized synthetic applications.

Property Value Source
CAS Number 1009818-70-5 [9]
Molecular Formula C11H10CINO2

Molecular Weight 223.66 g/mol

Further physical and spectral data for this isomer are not readily available in public databases.
Researchers interested in this compound are advised to consult the supplier for a certificate of
analysis.

Conclusion

While the initially requested ethyl 4-chloro-1H-indole-5-carboxylate remains an elusive target
in the chemical literature, its isomers, particularly the 2-carboxylates, are well-characterized
and commercially available compounds. They serve as versatile intermediates in the synthesis
of a wide range of biologically active molecules. This guide provides a foundational
understanding of their physical properties, spectral characteristics, and synthetic
methodologies, empowering researchers to effectively utilize these valuable building blocks in
their drug discovery and development endeavors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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